Cas no 1245648-55-8 (4-(4-Methylthiophen-2-yl)-N-(4-(morpholinomethyl)phenyl)-7-tosyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine)

• Product Name: 4-(4-Methylthiophen-2-yl)-N-(4-(morpholinomethyl)phenyl)-7-tosyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine
• CAS No: 1245648-55-8
• MF: C₂₉H₂₉N₅O₃S₂
• MW: 559.702263593674
• CID: 842789
• PubChem ID: 53486807
• Update Time: 2025-07-10

4-(4-Methylthiophen-2-yl)-N-(4-(morpholinomethyl)phenyl)-7-tosyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methylthiophen-2-yl)-N-(4-(morpholinomethyl)phenyl)-7-tosyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine
• 7-(4-methylphenyl)sulfonyl-4-(4-methylthiophen-2-yl)-N-[4-(morpholin-4-ylmethyl)phenyl]pyrrolo[2,3-d]pyrimidin-2-amine
• 7H-Pyrrolo[2,3-d]pyrimidin-2-amine, 7-[(4-methylphenyl)sulfonyl]-4-(4-methyl-2-thienyl)-N-[4-(...
• 7H-Pyrrolo[2,3-d]pyriMidin-2-aMine, 7-[(4-Methylphenyl)sulfonyl]-4-(4-Methyl-2-thienyl)-N-[4-(4-MorpholinylMethyl)phenyl]-
• 1245648-55-8
• 7-(4-methylbenzenesulfonyl)-4-(4-methylthiophen-2-yl)-N-{4-[(morpholin-4-yl)methyl]phenyl}-7H-pyrrolo[2,3-d]pyrimidin-2-amine
• DB-339736
• 7H-Pyrrolo[2,3-d]pyriMidin-2-aMine, 7-[(4-Methylphenyl)sulfonyl]-4-(4-Methyl-2-thienyl)-N-[4-(4-Morp
• 7-(4-Methylbenzene-1-sulfonyl)-4-(4-methylthiophen-2-yl)-N-{4-[(morpholin-4-yl)methyl]phenyl}-7H-pyrrolo[2,3-d]pyrimidin-2-amine
• DTXSID90705133

• MDL： MFCD16877477
• Inchi： 1S/C29H29N5O3S2/c1-20-3-9-24(10-4-20)39(35,36)34-12-11-25-27(26-17-21(2)19-38-26)31-29(32-28(25)34)30-23-7-5-22(6-8-23)18-33-13-15-37-16-14-33/h3-12,17,19H,13-16,18H2,1-2H3,(H,30,31,32)
• InChI Key： IAHFVELQOKZUPO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=CC2=C(C3=CC(C)=CS3)N=C(NC3C=CC(=CC=3)CN3CCOCC3)N=C12)(=O)=O

Computed Properties

• Exact Mass: 559.17118215g/mol
• Monoisotopic Mass: 559.17118215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 7
• Complexity: 897
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 126Ų

4-(4-Methylthiophen-2-yl)-N-(4-(morpholinomethyl)phenyl)-7-tosyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(4-Methylthiophen-2-yl)-N-(4-(morpholinomethyl)phenyl)-7-tosyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine

Introduction to 4-(4-Methylthiophen-2-yl)-N-(4-(morpholinomethyl)phenyl)-7-tosyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine and Its Significance in Modern Chemical Biology

The compound with the CAS number 1245648-55-8, identified as 4-(4-Methylthiophen-2-yl)-N-(4-(morpholinomethyl)phenyl)-7-tosyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered significant attention in the field of chemical biology due to its potential applications in drug discovery and molecular targeting.

At the core of this compound's structure lies a pyrrolo[2,3-d]pyrimidine core, a scaffold that has emerged as a privileged structure in medicinal chemistry. Pyrrolopyrimidines are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The specific modification of this scaffold with a 4-methylthiophen-2-yl group and a tosylated amine at the 7-position introduces unique electronic and steric properties that can modulate binding interactions with biological targets.

The presence of a morpholinomethyl group in the phenyl ring further enhances the compound's pharmacological profile. Morpholine derivatives are commonly incorporated into drug molecules due to their ability to improve solubility, metabolic stability, and binding affinity. This particular substitution pattern suggests that the compound may exhibit enhanced bioavailability and target specificity, making it a promising candidate for further development.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. The 4-(4-Methylthiophen-2-yl)-N-(4-(morpholinomethyl)phenyl)-7-tosyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine scaffold has been computationally analyzed to identify potential binding pockets in target proteins. These studies indicate that the compound may interact with enzymes and receptors involved in critical biological pathways, such as kinases and transcription factors.

In vitro studies have begun to elucidate the biological activity of this compound. Initial assays suggest that it exhibits inhibitory effects on certain kinases, which are overexpressed in various cancers. The tosylated amine moiety appears to play a crucial role in mediating these interactions by providing a hydrogen bond network that stabilizes the enzyme-inhibitor complex. Additionally, the 4-methylthiophen-2-yl group may contribute to hydrophobic interactions within the binding site, further enhancing binding affinity.

The morpholine ring has also been shown to influence the compound's pharmacokinetic properties. Morpholine derivatives are known to enhance oral bioavailability by improving solubility and reducing metabolic clearance. This characteristic makes the 4-(4-Methylthiophen-2-yl)-N-(4-(morpholinomethyl)phenyl)-7-tosyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine an attractive candidate for further development into an oral therapeutic agent.

One of the most exciting aspects of this compound is its potential for derivative development. By modifying various substituents within its structure, researchers can fine-tune its biological activity and pharmacokinetic properties. For instance, replacing the tosyl group with other leaving groups or altering the substitution pattern on the thiophene ring could lead to novel analogs with enhanced potency or selectivity.

The integration of machine learning algorithms into drug discovery has also accelerated the process of identifying promising candidates like this one. Predictive models can screen large libraries of compounds for their potential biological activity based on their structural features. The 4-(4-Methylthiophen-2-yl)-N-(4-(morpholinomethyl)phenyl)-7-tosyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine scaffold has been successfully employed in such models to predict its interaction with various biological targets.

Future research directions include exploring the compound's mechanism of action in greater detail. Understanding how it interacts with its target proteins at an atomic level can provide insights into its therapeutic potential and guide further optimization efforts. Additionally, preclinical studies are needed to assess its safety profile and efficacy in animal models before human trials can begin.

The development of new drugs remains a cornerstone of modern medicine, and compounds like 4-(4-Methylthiophen-2-yl)-N-(4-(morpholinomethyl)phenyl)-7-tosyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine represent significant progress in this endeavor. Their complex structures and multifaceted pharmacological properties make them valuable tools for researchers striving to develop innovative therapies for various diseases.

In conclusion, the compound identified by CAS number 1245648-55-8 is a promising candidate for further pharmaceutical development. Its unique structural features, combined with recent advances in computational chemistry and drug design, position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover its full potential, it is likely that this molecule will play an important role in shaping the future of chemical biology and medicine.